Cas no 66903-09-1 (Benzenemethanamine,N-(2-chloroethyl)-N-dodecyl-, hydrochloride (1:1))
66903-09-1 structure
Product Name:Benzenemethanamine,N-(2-chloroethyl)-N-dodecyl-, hydrochloride (1:1)
CAS No:66903-09-1
MF:C21H37Cl2N
MW:374.431184530258
CID:520134
PubChem ID:48347
Update Time:2025-04-19
Benzenemethanamine,N-(2-chloroethyl)-N-dodecyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanamine,N-(2-chloroethyl)-N-dodecyl-, hydrochloride (1:1)
- benzyl-(2-chloroethyl)-dodecylazanium,chloride
- N-(2-Chloroethyl)-N-dodecylbenzylamine hydrochloride
- 66903-09-1
- BENZYLAMINE, N-(2-CHLOROETHYL)-N-DODECYL-, HYDROCHLORIDE
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- Inchi: 1S/C21H36ClN.ClH/c1-2-3-4-5-6-7-8-9-10-14-18-23(19-17-22)20-21-15-12-11-13-16-21;/h11-13,15-16H,2-10,14,17-20H2,1H3;1H
- InChI Key: HCXHVIQJUYWAOC-UHFFFAOYSA-N
- SMILES: ClCC[NH+](CC1C=CC=CC=1)CCCCCCCCCCCC.[Cl-]
Computed Properties
- Exact Mass: 335.9409
- Monoisotopic Mass: 373.230306
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 15
- Complexity: 238
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 4.4
Experimental Properties
- Boiling Point: 395°C at 760 mmHg
- Flash Point: 192.7°C
- PSA: 5.9
Benzenemethanamine,N-(2-chloroethyl)-N-dodecyl-, hydrochloride (1:1) Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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